![molecular formula C24H29N3O3S B2366720 3-(3,4-dimethylbenzyl)-1-(2-(2-ethylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 1252911-17-3](/img/no-structure.png)
3-(3,4-dimethylbenzyl)-1-(2-(2-ethylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
Description
3-(3,4-dimethylbenzyl)-1-(2-(2-ethylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H29N3O3S and its molecular weight is 439.57. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Thieno[2,3-d]pyrimidine derivatives have been extensively studied for their biological activities, particularly as receptor antagonists in treating reproductive diseases. For instance, thieno[2,3-d]pyrimidine-2,4-diones have shown potent GnRH (Gonadotropin-Releasing Hormone) receptor antagonistic properties, highlighting their potential in developing treatments for conditions such as endometriosis and prostate cancer (Guo et al., 2003). Similarly, another study discovered a thieno[2,3-d]pyrimidine derivative, TAK-385, exhibiting strong and orally active GnRH antagonistic activity, underscoring the therapeutic promise of these compounds in managing sex-hormone-dependent diseases (Miwa et al., 2011).
Materials Science and Sensing Applications
In materials science, thieno[2,3-d]pyrimidine derivatives have been engineered for their photophysical properties and applications as pH sensors. Research has produced atypical AIE (Aggregation-Induced Emission) chromophores based on pyrimidine-phthalimide derivatives, exhibiting solid-state fluorescence and solvatochromism. These properties enable their use in colorimetric pH sensors and logic gates, marking significant advancements in sensor technology and materials chemistry (Yan et al., 2017).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(3,4-dimethylbenzyl)-1-(2-(2-ethylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione' involves the synthesis of the thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione core followed by the addition of the 3-(3,4-dimethylbenzyl) and 2-(2-ethylpiperidin-1-yl)-2-oxoethyl groups.", "Starting Materials": [ "2-amino-4,6-dimethylpyrimidine", "2-chloroacetyl chloride", "thiophene-2-carboxylic acid", "3,4-dimethylbenzylamine", "2-ethylpiperidine", "ethyl chloroformate", "triethylamine", "sodium hydride", "dimethylformamide", "acetic acid", "water", "sodium bicarbonate", "sodium chloride", "methylene chloride", "ethyl acetate", "hexanes" ], "Reaction": [ "Step 1: Synthesis of 2-amino-4,6-dimethylpyrimidine by reacting 2-chloroacetyl chloride with 2-amino-4,6-dimethylpyrimidine in the presence of triethylamine and methylene chloride.", "Step 2: Synthesis of thiophene-2-carboxylic acid by reacting thiophene-2-carboxylic acid with sodium hydride in the presence of dimethylformamide and acetic acid.", "Step 3: Synthesis of thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione by reacting 2-amino-4,6-dimethylpyrimidine with thiophene-2-carboxylic acid in the presence of sodium bicarbonate and water.", "Step 4: Synthesis of 3-(3,4-dimethylbenzyl)-1-(2-(2-ethylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione by reacting thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione with 3,4-dimethylbenzylamine, 2-ethylpiperidine, and ethyl chloroformate in the presence of triethylamine and methylene chloride, followed by purification using ethyl acetate and hexanes." ] } | |
CAS RN |
1252911-17-3 |
Product Name |
3-(3,4-dimethylbenzyl)-1-(2-(2-ethylpiperidin-1-yl)-2-oxoethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione |
Molecular Formula |
C24H29N3O3S |
Molecular Weight |
439.57 |
IUPAC Name |
3-[(3,4-dimethylphenyl)methyl]-1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]thieno[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C24H29N3O3S/c1-4-19-7-5-6-11-25(19)21(28)15-26-20-10-12-31-22(20)23(29)27(24(26)30)14-18-9-8-16(2)17(3)13-18/h8-10,12-13,19H,4-7,11,14-15H2,1-3H3 |
InChI Key |
FPLLTVJUMTVSSF-UHFFFAOYSA-N |
SMILES |
CCC1CCCCN1C(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC(=C(C=C4)C)C)SC=C3 |
solubility |
not available |
Origin of Product |
United States |
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